Cas no 2580210-30-4 (methyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid)

• Product Name: methyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid
• CAS No: 2580210-30-4
• MF: C₉H₁₂F₃NO₅
• MW: 271.190493583679
• MDL: MFCD33020859
• CID: 5661774
• PubChem ID: 155859095
• Update Time: 2025-06-08

methyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate; trifluoroacetic acid
• Methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate;2,2,2-trifluoroacetic acid
• EN300-27716615
• 2580210-30-4
• EN300-37375430
• METHYL 4-AMINO-2-OXABICYCLO[2.1.1]HEXANE-1-CARBOXYLATE TRIFLUOROACETATE
• AT31667
• 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid, 4-amino-, methyl ester, 2,2,2-trifluoroacetate (1:1)
• methyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid

• MDL： MFCD33020859
• Inchi： 1S/C7H11NO3.C2HF3O2/c1-10-5(9)7-2-6(8,3-7)4-11-7;3-2(4,5)1(6)7/h2-4,8H2,1H3;(H,6,7)
• InChI Key： NTTZKJOEMQQAOD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1CC2(CC1(C(=O)OC)C2)N

Computed Properties

• Exact Mass: 271.06675697g/mol
• Monoisotopic Mass: 271.06675697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8Ų

Additional information on methyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid

Professional Introduction to Methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate, Trifluoroacetic Acid (CAS No. 2580210-30-4)

Methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate, trifluoroacetic acid (CAS No. 2580210-30-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate bicyclic structure and functional groups, presents a unique set of properties that make it invaluable for various applications in drug discovery and molecular research.

The molecular framework of methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate consists of a bicyclic system with a six-membered oxygen-containing ring fused to a seven-membered carbon ring, which is further functionalized with an amino group and a carboxylate moiety. The presence of these functional groups not only contributes to the compound's reactivity but also opens up numerous possibilities for further chemical modifications and derivatization.

In recent years, the interest in heterocyclic compounds has surged due to their prevalence in biologically active molecules and their potential as pharmacophores. The bicyclic structure of this compound resembles several natural products and drug candidates, making it a promising scaffold for the development of new therapeutic agents. Specifically, the combination of an amino group and a carboxylate group in the same molecule allows for versatile interactions with biological targets, including enzymes and receptors.

One of the most compelling aspects of methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate is its utility in constructing complex molecular architectures. The bicyclic core provides rigidity, which can be advantageous in designing molecules with specific spatial orientations required for optimal binding to biological targets. This structural motif has been employed in various drug candidates targeting neurological disorders, infectious diseases, and cancer.

The trifluoroacetic acid moiety attached to the carboxylate group introduces additional electronic properties to the molecule, influencing its solubility, stability, and metabolic behavior. Trifluoromethyl groups are well-known for their ability to enhance the bioavailability and metabolic stability of drug candidates, making them a valuable feature in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a building block for more complex molecules. For instance, researchers have utilized methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate to develop novel inhibitors targeting enzymes involved in cancer progression. The amino group can be readily modified to introduce hydrogen bonding capabilities, while the carboxylate group can form ionic interactions with positively charged residues on biological targets.

The trifluoroacetic acid component also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. The presence of fluorine atoms can influence the lipophilicity and metabolic pathways of drug candidates, potentially leading to improved pharmacological profiles.

In addition to its applications in drug discovery, this compound has shown promise in materials science and catalysis. The unique structural features of methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate make it a suitable candidate for designing novel catalysts or ligands that can facilitate organic transformations under mild conditions.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic core requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to access such complex structures。

The growing body of research on heterocyclic compounds underscores the importance of exploring new molecular scaffolds like those provided by methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate. As our understanding of biological systems continues to expand, so does the need for innovative chemical tools to address complex diseases.

In conclusion, methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate, trifluoroacetic acid (CAS No. 2580210-30-4) is a versatile and highly functional compound with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it an invaluable asset for chemists and biologists alike, driving innovation in drug discovery and molecular science.